Cas no 594837-44-2 (Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-)
594837-44-2 structure
Product Name:Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-
CAS No:594837-44-2
MF:C11H14O3
MW:194.227063655853
CID:338518
Update Time:2024-01-28
Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-
- Benzenepropanoic acid, α-(hydroxymethyl)-α-methyl-
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- Inchi: 1S/C11H14O3/c1-11(8-12,10(13)14)7-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3,(H,13,14)
- InChI Key: MJQBDRKBBFVTCN-UHFFFAOYSA-N
- SMILES: C1(CC(CO)(C)C(O)=O)=CC=CC=C1
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Melting Point: 109-110 °C
- Boiling Point: 355.2±30.0 °C(Predicted)
- pka: 4.26±0.11(Predicted)
Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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